Cas no 64819-48-3 (2,3,7,8-Dibenzofurantetracarboxylic acid)

• Product Name: 2,3,7,8-Dibenzofurantetracarboxylic acid
• CAS No: 64819-48-3
• MF: C₁₆H₈O₉
• MW: 344.229325294495
• CID: 389508
• PubChem ID: 71371258
• Update Time: 2025-04-19

2,3,7,8-Dibenzofurantetracarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,7,8-Dibenzofurantetracarboxylic acid
• dibenzofuran-2,3,7,8-tetracarboxylic acid
• Dibenzo[b,d]furan-2,3,7,8-tetracarboxylic acid
• DTXSID00794199
• 64819-48-3

• Inchi： 1S/C16H8O9/c17-13(18)7-1-5-6-2-8(14(19)20)10(16(23)24)4-12(6)25-11(5)3-9(7)15(21)22/h1-4H,(H,17,18)(H,19,20)(H,21,22)(H,23,24)
• InChI Key： NBRYJWUXSIGOPW-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=O)O)C(C(=O)O)=CC=2C2C=C(C(=O)O)C(C(=O)O)=CC1=2

Computed Properties

• Exact Mass: 344.01683183g/mol
• Monoisotopic Mass: 344.01683183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 162Ų